Cas no 1805398-48-4 (Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate)

• Product Name: Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate
• CAS No: 1805398-48-4
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4891882
• Update Time: 2025-05-24

Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate

• Inchi： 1S/C10H10ClF2NO3/c1-2-17-10(16)8-7(9(12)13)6(15)3-5(4-11)14-8/h3,9H,2,4H2,1H3,(H,14,15)
• InChI Key： NBKWPJBYEOZAIM-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(C(F)F)=C(C(=O)OCC)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate

Comprehensive Overview of Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate (CAS No. 1805398-48-4)

Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate (CAS No. 1805398-48-4) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and functional groups such as chloromethyl, difluoromethyl, and hydroxyl, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable for designing novel drug candidates and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

The growing demand for fluorinated compounds in modern chemistry has positioned Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate as a subject of intense research. Fluorination is a key strategy in drug design, as it often enhances metabolic stability, bioavailability, and binding affinity. This compound’s difluoromethyl group is particularly noteworthy, as it mimics the behavior of other fluorinated motifs found in blockbuster drugs like fluoxetine and voriconazole. Researchers are actively exploring its potential in central nervous system (CNS) therapeutics and antifungal agents, addressing pressing healthcare challenges such as antimicrobial resistance and neurodegenerative diseases.

In the agrochemical sector, Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate is being investigated for its role in developing next-generation pesticides and herbicides. The compound’s chloromethyl moiety offers reactivity that can be harnessed to create derivatives with targeted action against pests and weeds, while minimizing environmental impact. This aligns with the global push for green chemistry and reduced reliance on traditional, less eco-friendly agrochemicals. Farmers and agronomists are increasingly seeking solutions that balance efficacy with sustainability, making this compound a promising candidate for future formulations.

From a synthetic chemistry perspective, the pyridine-2-carboxylate scaffold of Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate offers a robust platform for further derivatization. Chemists are leveraging its hydroxyl and ester functionalities to create libraries of analogs for high-throughput screening. This approach is particularly relevant in the era of AI-driven drug discovery, where computational tools predict the bioactivity of novel compounds before they are synthesized. The compound’s compatibility with modern click chemistry and cross-coupling reactions further enhances its utility in medicinal chemistry workflows.

Quality control and analytical characterization of Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate are critical for ensuring its reproducibility in research and industrial applications. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are essential for meeting the stringent standards required in Good Manufacturing Practice (GMP) settings, particularly when the compound is used as a precursor in API (Active Pharmaceutical Ingredient) synthesis.

The commercial availability of Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate (CAS No. 1805398-48-4) has expanded in recent years, driven by its rising demand in both academic and industrial laboratories. Suppliers are increasingly offering custom synthesis and bulk quantities to meet diverse research needs. This accessibility is accelerating innovation, enabling scientists to explore its applications in catalysis, material science, and beyond. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing cutting-edge technologies and therapeutic breakthroughs.

In summary, Ethyl 6-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications—from drug discovery to sustainable agriculture—highlight its importance in addressing some of the most pressing challenges of our time. As research progresses, this compound is likely to emerge as a cornerstone in the development of innovative solutions that benefit both human health and the environment.